Cas no 917747-10-5 (2-chloro-5,7-dimethylquinoline-3-carbonitrile)

2-Chloro-5,7-dimethylquinoline-3-carbonitrile is a heterocyclic organic compound featuring a quinoline core substituted with chloro, cyano, and methyl functional groups. Its molecular structure (C₁₂H₉ClN₂) offers versatility as a synthetic intermediate in pharmaceutical and agrochemical applications. The chloro and cyano groups enhance reactivity, facilitating further functionalization, while the methyl substituents influence steric and electronic properties. This compound is particularly valued for its role in constructing complex nitrogen-containing scaffolds, such as bioactive quinoline derivatives. High purity and stability under standard conditions make it suitable for precision synthesis. Its well-defined reactivity profile ensures consistent performance in nucleophilic substitution and cross-coupling reactions.
2-chloro-5,7-dimethylquinoline-3-carbonitrile structure
917747-10-5 structure
Product Name:2-chloro-5,7-dimethylquinoline-3-carbonitrile
CAS No:917747-10-5
MF:C12H9ClN2
MW:216.666261434555
MDL:MFCD08899072
CID:868920
PubChem ID:329773445
Update Time:2025-06-07

2-chloro-5,7-dimethylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5,7-dimethylquinoline-3-carbonitrile
    • 2-Chloro-5,7-dimethyl-quinoline-3-carbonitrile
    • AKOS BB-7590
    • CS-0321830
    • MFCD08899072
    • DTXSID90588988
    • 2-Chloro-5,7-dimethylquinoline-3-carbonitrile, AldrichCPR
    • AB49070
    • AKOS000678582
    • SCHEMBL14125853
    • 917747-10-5
    • MDL： MFCD08899072
    • Inchi： 1S/C12H9ClN2/c1-7-3-8(2)10-5-9(6-14)12(13)15-11(10)4-7/h3-5H,1-2H3
    • InChI Key： GPSMXYFOSPFFEJ-UHFFFAOYSA-N
    • SMILES： ClC1=C(C#N)C=C2C(C=C(C)C=C2C)=N1

Computed Properties

  • Exact Mass: 216.04500
  • Monoisotopic Mass: 216.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.273
  • Boiling Point: 386.311°C at 760 mmHg
  • Flash Point: 187.434°C
  • Refractive Index: 1.632
  • PSA: 36.68000
  • LogP: 3.37668

2-chloro-5,7-dimethylquinoline-3-carbonitrile Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

2-chloro-5,7-dimethylquinoline-3-carbonitrile Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-5,7-dimethylquinoline-3-carbonitrile Pricemore >>

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